N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-9-methyl-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4(12),5,7,9-tetraene-6-sulfonamide
• InChI: InChI=1S/C23H26N2O5S/c1-14-9-22(26)25-8-7-17-12-18(13-19(14)23(17)25)31(27,28)24-15(2)10-16-5-6-20(29-3)21(11-16)30-4/h5-6,9,11-13,15,24H,7-8,10H2,1-4H3
• InChI Key: GYLOXQCAFZBLLX-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)N2CCC3=C2C1=CC(=C3)S(=O)(=O)NC(C)CC4=CC(=C(C=C4)OC)OC

Description

N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is not fully understood, but it is thought to work through two main pathways. First, N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide activates the immune system by stimulating the production of cytokines, which are signaling molecules that help to recruit immune cells to the site of the tumor. Second, N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide disrupts the blood supply to tumors by causing the blood vessels that supply the tumor to collapse, leading to tumor cell death.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has been shown to have a number of biochemical and physiological effects. In preclinical studies, N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has been shown to increase the production of cytokines, such as TNF-alpha and IFN-gamma, which are involved in the immune response. N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has also been shown to increase the production of reactive oxygen species, which can lead to cell death. In addition, N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has been shown to disrupt the blood supply to tumors by causing the blood vessels that supply the tumor to collapse.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is that it has been shown to have anti-tumor activity in a variety of cancer types, making it a potentially useful treatment for a wide range of cancers. However, one limitation of N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is that it has been shown to have variable efficacy in different tumor models, suggesting that its effectiveness may be dependent on the specific type of cancer being treated.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide. One area of research could focus on identifying the specific types of cancer that are most responsive to N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide treatment. Another area of research could focus on developing new formulations of N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide that are more effective or have fewer side effects. Additionally, research could focus on developing combination therapies that include N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide and other cancer treatments to improve overall treatment outcomes.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-bromo-1-methylethylamine to form the intermediate compound 2-(3,4-dimethoxyphenyl)-1-methylethylamine. This compound is then reacted with 6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonyl chloride to form N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has been studied extensively for its potential use in cancer treatment. In preclinical studies, N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide has been shown to have anti-tumor activity in a variety of cancer types, including melanoma, lung cancer, and colon cancer. N-[2-(3,4-dimethoxyphenyl)-1-methylethyl]-6-methyl-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide works by activating the immune system to attack cancer cells and by disrupting the blood supply to tumors.